Cas no 175204-86-1 (4-Chloro-1-methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Chloro-1-methyl-1H-pyrazole-3-carbonitrile
• CAS No: 175204-86-1
• MF: C₅H₄ClN₃
• MW: 141.558359146118
• MDL: MFCD00103546
• CID: 133949
• PubChem ID: 2782163
• Update Time: 2025-04-19

4-Chloro-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazole-3-carbonitrile
• 1H-Pyrazole-3-carbonitrile,4-chloro-1-methyl-
• 4-chloro-1-methylpyrazole-3-carbonitrile
• AC1MD1PB
• AG-E-25390
• CTK4D5642
• MolPort-001-765-782
• SBB073756
• 4-Chloro-3-cyano-1-methyl-1H-pyrazole
• 1H-Pyrazole-3-carbonitrile,4-chloro-1-methyl-(9CI)
• MFCD00103546
• AKOS005199227
• AT34338
• 175204-86-1
• FT-0617981
• DTXSID30381955
• 1H-Pyrazole-3-carbonitrile, 4-chloro-1-methyl-
• EN300-232645
• CS-0241375

• MDL： MFCD00103546
• Inchi： 1S/C5H4ClN3/c1-9-3-4(6)5(2-7)8-9/h3H,1H3
• InChI Key： VCGBVTFJVGRBCJ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NN(C)C=1

Computed Properties

• Exact Mass: 141.00952
• Monoisotopic Mass: 141.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.34
• Melting Point: 91-93°C
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.609
• PSA: 41.61